Cas no 1261903-62-1 (4-(2-Formylphenyl)picolinic acid)

• Product Name: 4-(2-Formylphenyl)picolinic acid
• CAS No: 1261903-62-1
• MF: C₁₃H₉NO₃
• MW: 227.215463399887
• MDL: MFCD18316820
• CID: 5187701
• Update Time: 2026-03-05

4-(2-Formylphenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Formylphenyl)picolinic acid

• MDL： MFCD18316820
• Inchi： 1S/C13H9NO3/c15-8-10-3-1-2-4-11(10)9-5-6-14-12(7-9)13(16)17/h1-8H,(H,16,17)
• InChI Key： OFPVSYTVPMOGKS-UHFFFAOYSA-N
• SMILES： O=CC1C=CC=CC=1C1C=CN=C(C(=O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• XLogP3: 1.8
• Topological Polar Surface Area: 67.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-(2-Formylphenyl)picolinic acid

4-(2-Formylphenyl)picolinic Acid (CAS No. 1261903-62-1): An Overview of Its Structure, Synthesis, and Applications

4-(2-Formylphenyl)picolinic acid (CAS No. 1261903-62-1) is a unique compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its distinctive molecular structure, which includes a picolinic acid moiety and a 2-formylphenyl group. The combination of these functional groups imparts 4-(2-Formylphenyl)picolinic acid with a range of interesting properties that make it a valuable candidate for various applications.

The molecular formula of 4-(2-Formylphenyl)picolinic acid is C₁₃H₉NO₃, and its molecular weight is approximately 235.21 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), methanol, and ethanol. Its solubility in water is limited, which can be an important consideration in its synthesis and application.

The synthesis of 4-(2-Formylphenyl)picolinic acid has been reported using various methodologies. One common approach involves the condensation of 4-chloropicolinic acid with 2-formylaniline followed by deprotection to yield the desired product. Another method involves the reaction of 4-cyanopicolinic acid with 2-formylaniline, followed by hydrolysis to form the carboxylic acid. These synthetic routes are well-documented in the literature and have been optimized for high yields and purity.

In recent years, 4-(2-Formylphenyl)picolinic acid has been studied for its potential biological activities. Research has shown that this compound exhibits significant antioxidant properties, which can be attributed to the presence of the formyl group and the picolinic acid moiety. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress, which is implicated in various diseases such as cancer, cardiovascular disease, and neurodegenerative disorders.

Beyond its antioxidant properties, 4-(2-Formylphenyl)picolinic acid has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 4-(2-Formylphenyl)picolinic acid may have therapeutic potential in treating inflammatory conditions.

In addition to its biological activities, 4-(2-Formylphenyl)picolinic acid has found applications in materials science and chemical synthesis. The formyl group can serve as a reactive site for further functionalization, making this compound a useful building block for the synthesis of more complex molecules. For example, it can be used as an intermediate in the preparation of metal complexes with potential catalytic or luminescent properties.

The safety profile of 4-(2-Formylphenyl)picolinic acid is an important consideration for its use in various applications. Toxicological studies have shown that this compound has low toxicity when administered at reasonable doses. However, as with any chemical compound, appropriate handling and storage practices should be followed to ensure safety.

In conclusion, 4-(2-Formylphenyl)picolinic acid (CAS No. 1261903-62-1) is a versatile compound with a range of interesting properties and potential applications. Its unique molecular structure makes it suitable for use in various fields, including medicinal chemistry, materials science, and chemical synthesis. Ongoing research continues to explore new avenues for its application, highlighting the importance of this compound in modern scientific research.